Cas no 62407-05-0 ([1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3,8-dimethyl-)

• Product name: [1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3,8-dimethyl-
• CAS No: 62407-05-0
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 445814
• PubChem ID: 71386688

[1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1]Benzopyrano[4,3-c]pyrazole, 1,4-dihydro-3,8-dimethyl-
• 3,8-dimethyl-2,4-dihydrochromeno[4,3-c]pyrazole
• 62407-05-0
• 3,8-Dimethyl-1,4-dihydrochromeno[4,3-c]pyrazole
• 3,8-Dimethyl-2,4-dihydro[1]benzopyrano[4,3-c]pyrazole
• DTXSID90808850

• Inchi： InChI=1S/C12H12N2O/c1-7-3-4-11-9(5-7)12-10(6-15-11)8(2)13-14-12/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key： JLTWMADREZSOFT-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)OCC3=C(NN=C32)C

Computed Properties

• Exact Mass: 200.09506
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 37.91